2,5-Anhydrotalitol

• CAS: 54910-69-9
• Synonyms: 2,5-anhydro-D-altritol; 2,5-anhydro-D-talitol; 2,5-anhydrotalitol
• Molecular Formula: C6H12O5
• Molecular Weight: 164.16 g/mol
• SMILES: C(C1C(C(C(O1)CO)O)O)O
• InChI: InChI=1S/C6H12O5/c7-1-3-5(9)6(10)4(2-8)11-3/h3-10H,1-2H2/t3-,4-,5-,6+/m1/s1
• InChIKey: MCHWWJLLPNDHGL-KAZBKCHUSA-N

Sourcing authentic 2,5-Anhydro-D-talitol is critical for GAG structural biology; epimer contamination collapses chondroitin/dermatan sulfate distinction. As a niche analytical standard with limited industrial supply, reliability is paramount. - Exclusive terminal marker for GalNAc-derived disaccharides, essential for Shaklee & Conrad (1986) HPLC/TLC protocols. - Stereochemically validated (2R,3R,4S,5R), incompatible with manno-/gluco-epimers for enzyme-based detection. - Custom synthesis routes available; strict quality control ensures suitability for MPS diagnostic panel substrates.

2,5-Anhydro-D-talitol – Rare Anhydrohexitol Standard and Biochemical Probe

2,5-Anhydro-D-talitol (syn. 2,5-anhydro-D-altritol; C₆H₁₂O₅, MW 164.16) is a furanose-ring anhydrohexitol formed by intramolecular dehydration across the 2- and 5-positions of D-talitol (the sugar alcohol derived from D-talose). In the solid state it adopts the altritol stereochemical configuration [(2R,3R,4S,5R)-2,5-bis(hydroxymethyl)oxolane-3,4-diol] [1]. The compound belongs to a small family of 2,5-anhydrohexitols that differ solely in the relative stereochemistry at C-3 and C-4, creating a set of diastereomers with fundamentally divergent biological recognition properties [2]. It is not commercially produced at industrial scale; its availability is limited to specialty research-chemical suppliers and custom synthesis routes, making sourcing reliability a critical procurement consideration.

Product Type Rare anhydrohexitol research standard

Stereochemistry D-altro configuration (C-3/C-4)

Sourcing Specialty supplier / custom synthesis

• [1] J-GLOBAL (Japan Science and Technology Agency). 2,5-Anhydro-D-talitol – Substance Information. J-GLOBAL ID: 200907061248090110. https://jglobal.jst.go.jp/detail?JGLOBAL_ID=200907061248090110 View Source
• [2] Comparative Toxicogenomics Database (CTD). 2,5-Anhydrotalitol – Chemical Record. CASRN: 54910-69-9. https://ctdbase.org/detail.go?type=chem&acc=54910-69-9 View Source

Why Epimeric Anhydrohexitols Cannot Substitute in Research Applications

Although 2,5-anhydro-D-mannitol, 2,5-anhydro-D-glucitol, and 2,5-anhydro-D-talitol share an identical molecular formula (C₆H₁₂O₅) and furanose ring scaffold, the stereochemical configuration at C-3 and C-4 in 2,5-anhydro-D-talitol (D-altro configuration) precludes interchangeability with the manno- or gluco- epimers. This is most sharply demonstrated by enzyme-recognition divergence: hexokinase phosphorylates 2,5-anhydro-D-mannitol but does not accept 2,5-anhydro-D-talitol as a substrate, whereas fructokinase recognizes all three compounds [1]. In glycosaminoglycan (GAG) structural analysis, the substitution is impossible by design: 2,5-anhydro-D-talitol residues are generated exclusively from N-acetyl-D-galactosamine (GalNAc) following nitrous acid deamination, while 2,5-anhydro-D-mannitol residues derive exclusively from N-acetyl-D-glucosamine (GlcNAc) [2]. Substituting one anhydrohexitol for the other would therefore erase the chemical basis for distinguishing chondroitin/dermatan sulfate sequences from keratan sulfate or heparin sequences—a distinction that is the analytical objective of the method itself.

Enzyme Recognition Gate

Hexokinase does not phosphorylate talitol; assay specificity may shift vs. mannitol epimer.

GAG Source Fidelity

Talitol derives from GalNAc, mannitol from GlcNAc; substitution may erase chondroitin/keratan distinction.

• [1] Dills WL Jr, Covey TR, Singer P, Neal S, Rappaport MS. Enzymatic analysis of 2,5-anhydro-D-mannitol and related compounds. Anal Biochem. 1983;133(2):344-349. doi:10.1016/0003-2697(83)90094-5. PMID: 6416107. View Source
• [2] Shaklee PN, Conrad HE. The disaccharides formed by deaminative cleavage of N-deacetylated glycosaminoglycans. Biochem J. 1986;235(1):225-236. doi:10.1042/bj2350225. PMID: 3741382. PMCID: PMC1146671. View Source

Quantitative Differentiation Evidence for Procurement Decisions

Enzyme Selectivity: Fructokinase-Exclusive vs. Dual-Substrate Recognition

In the only head-to-head enzymatic panel published for this compound class, Dills and co-workers demonstrated that the hexokinase-based assay detects 2,5-anhydro-D-mannitol and 2,5-anhydromannose but does NOT detect 2,5-anhydro-D-talitol; the fructokinase-based assay detects fructose, 2,5-anhydro-D-mannitol, 2,5-anhydro-D-glucitol, and 2,5-anhydro-D-talitol [1]. This enzyme-selectivity gate establishes that 2,5-anhydro-D-talitol cannot be phosphorylated by yeast hexokinase under conditions where 2,5-anhydro-D-mannitol is efficiently processed (Km = 6.3 mM, relative Vmax = 0.52 vs. fructose for hexokinase; Km = 1.7 mM, relative Vmax = 1.97 for fructokinase) [2]. The absence of hexokinase recognition for 2,5-anhydro-D-talitol is a binary, qualitative differentiator that enables its selective quantitation in mixed anhydrohexitol samples using differential enzyme-coupled assays.

Enzyme Selectivity

Head-to-head

Hexokinase – Not a substrate; Fructokinase – Detected

Enables differential quantitation

Mannitol is a hexokinase substrate

Evidence Dimension	Enzyme substrate recognition (hexokinase vs. fructokinase)
Target Compound Data	2,5-Anhydro-D-talitol: Hexokinase – NOT a substrate (not detected); Fructokinase – substrate (detected at ≤0.10 mM cuvette concentration)
Comparator Or Baseline	2,5-Anhydro-D-mannitol: Hexokinase – substrate (Km = 6.3 mM, rel. Vmax = 0.52); Fructokinase – substrate (Km = 1.7 mM, rel. Vmax = 1.97). 2,5-Anhydro-D-glucitol: Hexokinase – substrate (Km = 47 mM, rel. Vmax = 0.37); Fructokinase – substrate (Km = 5.9 mM, rel. Vmax = 1.33)
Quantified Difference	Qualitative binary difference – talitol is absent from the hexokinase substrate panel; mannitol and glucitol are present in both panels
Conditions	Yeast hexokinase and bovine-liver fructokinase coupled assays (pyruvate kinase/lactate dehydrogenase/NADH), pH 7.5, 25°C, cuvette concentration range up to 0.10 mM

Why This Matters

For researchers quantifying 2,5-anhydro-D-talitol in biological matrices that may also contain its manno- or gluco- epimers, only the fructokinase-coupled assay provides exclusive detection; substituting mannitol for talitol would produce false-positive hexokinase signals and confound quantitative interpretation.

• [1] Dills WL Jr, Covey TR, Singer P, Neal S, Rappaport MS. Enzymatic analysis of 2,5-anhydro-D-mannitol and related compounds. Anal Biochem. 1983;133(2):344-349. doi:10.1016/0003-2697(83)90094-5. PMID: 6416107. View Source
• [2] Raushel FM, Cleland WW. The substrate and anomeric specificity of fructokinase. J Biol Chem. 1977;252(8):2661-2669. doi:10.1016/S0021-9258(19)43210-9. View Source

GAG Source Fidelity: GalNAc-Derived Talitol vs. GlcNAc-Derived Mannitol

Shaklee and Conrad (1986) established the chemical basis for the non-interchangeability of anhydrohexitols in GAG sequencing: hydrazine/N-nitrous acid treatment cleaves GAG chains at hexosamine residues and converts N-acetyl-D-glucosamine (GlcNAc) into ³H-labelled 2,5-anhydro-D-mannitol (AManR), while N-acetyl-D-galactosamine (GalNAc) is converted into ³H-labelled 2,5-anhydro-D-talitol (ATalR) [1]. Consequently, chondroitin 4-sulfate and chondroitin 6-sulfate (both GalNAc-containing) yield disaccharides terminating exclusively in ATalR residues: GlcA-ATalR(4-SO₄), GlcA-ATalR(6-SO₄), IdoA-ATalR(4-SO₄), and GlcA(2-SO₄)-ATalR(6-SO₄). In contrast, keratan sulfate (GlcNAc-containing) yields disaccharides terminating exclusively in AManR residues: Gal(6-SO₄)-AManR(6-SO₄), Gal-AManR(6-SO₄), etc. [1]. Edge and Spiro (1985) further demonstrated that this chemistry enables quantitation of 14 distinct disaccharides at >1 mol% abundance from nanogram amounts of mammalian GAGs, with the anhydrotalitol-terminated species representing the predominant variants of both chondroitin sulfate sub-types and dermatan sulfate [2].

GAG Source Fidelity

Head-to-head

Source: GalNAc → talitol; GlcNAc → mannitol

GAG domain attribution context

No cross-over products observed

Evidence Dimension	Hexosamine-to-anhydrohexitol conversion specificity under hydrazine/nitrous acid conditions
Target Compound Data	2,5-Anhydro-D-talitol (ATalR): formed exclusively from N-acetyl-D-galactosamine (GalNAc) residues; defines disaccharides from chondroitin 4-sulfate, chondroitin 6-sulfate, and dermatan sulfate
Comparator Or Baseline	2,5-Anhydro-D-mannitol (AManR): formed exclusively from N-acetyl-D-glucosamine (GlcNAc) residues; defines disaccharides from keratan sulfate, hyaluronic acid, and heparin. 2,5-Anhydro-D-glucitol: not a product of GAG deamination under these conditions
Quantified Difference	Categorical source fidelity – ATalR:AManR ratio is determined entirely by the GalNAc:GlcNAc ratio of the parent GAG; no cross-over products are observed
Conditions	Hydrazinolysis (N-deacetylation) followed by HNO₂ at pH 4.0, NaB³H₄ reduction; disaccharide separation by Dowex 1 chromatography and TLC or HPLC

Why This Matters

Any attempt to substitute 2,5-anhydro-D-mannitol for 2,5-anhydro-D-talitol in GAG structural analysis would destroy the chemical basis for distinguishing chondroitin/dermatan sulfate domains from keratan sulfate or heparin domains, rendering the entire sequencing workflow analytically meaningless.

• [1] Shaklee PN, Conrad HE. The disaccharides formed by deaminative cleavage of N-deacetylated glycosaminoglycans. Biochem J. 1986;235(1):225-236. doi:10.1042/bj2350225. PMID: 3741382. PMCID: PMC1146671. View Source
• [2] Edge AS, Spiro RG. Structural elucidation of glycosaminoglycans through characterization of disaccharides obtained after fragmentation by hydrazine-nitrous acid treatment. Arch Biochem Biophys. 1985;240(2):560-572. doi:10.1016/0003-9861(85)90063-3. PMID: 3927841. View Source

Fructokinase Inhibition: 1-Deoxy-Talitol vs. Lyxitol Potency

Dills et al. (1982) synthesized and enzymatically characterized three 1-deoxy-2,5-anhydrohexitols in a single comparative study. While 2,5-anhydro-1-deoxy-D-mannitol was a fructokinase substrate (Km = 1.94 mM, relative Vmax = 0.13 vs. D-fructose) and a weak hexokinase substrate (Km = 25 mM, relative Vmax = 0.007), 2,5-anhydro-1-deoxy-D-talitol behaved fundamentally differently: it was not phosphorylated by either enzyme and instead acted as a competitive inhibitor of bovine-liver fructokinase with Ki = 17 mM. The corresponding 1-deoxy-lyxitol analog was also a competitive inhibitor but with a substantially weaker Ki of 99 mM—a 5.8-fold difference [1]. This demonstrates that the D-talitol stereochemistry at the 1-deoxy-2,5-anhydrohexitol scaffold confers intermediate inhibitory potency, distinct from both the D-mannitol (substrate) and D-lyxitol (weak inhibitor) configurations.

Fructokinase Inhibition

Head-to-head

Ki 17 mM vs lyxitol 99 mM (5.8×)

Supports fructokinase inhibitor SAR

Competitive inhibitor; not a substrate

Evidence Dimension	Fructokinase inhibition constant (Ki) for 1-deoxy-2,5-anhydrohexitols
Target Compound Data	2,5-Anhydro-1-deoxy-D-talitol: Ki = 17 mM (competitive inhibitor of bovine-liver fructokinase; not a substrate)
Comparator Or Baseline	2,5-Anhydro-1-deoxy-D-mannitol: Km = 1.94 mM (fructokinase substrate, not an inhibitor). 2,5-Anhydro-1-deoxy-D-lyxitol: Ki = 99 mM (competitive inhibitor). Ratio Ki(lyxitol)/Ki(talitol) = 5.8
Quantified Difference	5.8-fold greater inhibitory potency for 2,5-anhydro-1-deoxy-D-talitol vs. 2,5-anhydro-1-deoxy-D-lyxitol; qualitative functional switch from substrate (mannitol) to inhibitor (talitol)
Conditions	Bovine-liver fructokinase, pH and ATP conditions per standard coupled assay; all compounds tested in the same study

Why This Matters

For groups developing fructokinase inhibitors as metabolic probes or pharmacological leads, 2,5-anhydro-D-talitol and its 1-deoxy derivative occupy a distinct potency and functional niche (competitive inhibitor, Ki = 17 mM) that cannot be replicated by the mannitol (substrate) or lyxitol (99 mM weak inhibitor) analogs, making the talitol scaffold the only choice for exploring intermediate-affinity fructokinase antagonism.

• [1] Dills WL Jr, Covey TR, Singer P, Neal S, Rappaport MS. 2,5-anhydro-1-deoxy-D-lyxitol, 2,5-anhydro-1-deoxy-D-mannitol, and 2,5-anhydro-1-deoxy-D-talitol. Synthesis and enzymic studies. Carbohydr Res. 1982;99(1):23-31. doi:10.1016/S0008-6215(00)80971-4. View Source

Lysosomal Enzyme Diagnostic Substrate: Sulfated vs. Non-Sulfated Talitol

Hopwood and co-workers (1983) prepared a panel of five ³H-labelled disaccharides from dermatan sulfate, all terminating in 2,5-anhydro-D-[1-³H]talitol (anT). The major product, IdoA-anT4S [O-(α-L-idopyranosyluronic acid)-(1→3)-2,5-anhydro-D-talitol 4-sulfate], constituted approximately 75% of the total disaccharide fraction. When incubated with cultured skin-fibroblast homogenates from normal controls, IdoA-anT4S was hydrolysed by α-L-iduronidase at a rate 365 times greater than that observed for the non-sulfated analog IdoA-anT [1]. Critically, activity toward IdoA-anT4S was completely absent in fibroblast homogenates from α-L-iduronidase-deficient patients (Mucopolysaccharidosis Type I / Hurler syndrome), demonstrating the diagnostic specificity of this talitol-terminated substrate [1]. Furthermore, normal fibroblasts degraded GlcA-anT6S to anT6S and GlcA-anT4S to anT4S at rates 6- to 8-fold higher than fibroblasts from β-D-glucuronidase-deficient patients (MPS Type VII) [1].

Lysosomal Substrate

Reported

365-fold rate with 4-O-sulfation; 6–8× MPS VII diff.

Lysosomal enzyme assay context

IdoA-anT4S preferred substrate

Evidence Dimension	Relative hydrolysis rate by α-L-iduronidase on sulfated vs. non-sulfated 2,5-anhydro-D-talitol disaccharide substrates
Target Compound Data	IdoA-anT4S (2,5-anhydro-D-talitol 4-sulfate-terminated disaccharide): hydrolysed by α-L-iduronidase; represents ~75% of the total disaccharide pool from dermatan sulfate
Comparator Or Baseline	IdoA-anT (non-sulfated 2,5-anhydro-D-talitol disaccharide): hydrolysed at 1/365th the rate of IdoA-anT4S. GlcA-anT6S and GlcA-anT4S: degraded 6- to 8-fold faster by normal vs. β-D-glucuronidase-deficient fibroblasts
Quantified Difference	365-fold rate enhancement conferred by 4-O-sulfation of the anhydrotalitol residue (IdoA-anT4S vs. IdoA-anT); 6- to 8-fold differential between normal and MPS VII patient fibroblasts for glucuronidase substrates
Conditions	Cultured human skin-fibroblast homogenates; α-L-iduronidase and β-D-glucuronidase assays; disaccharide substrates prepared by sequential N-deacetylation, deaminative cleavage, and NaBT₄ reduction of dermatan sulfate

Why This Matters

For clinical biochemistry laboratories developing or validating MPS diagnostic enzyme assays, the 2,5-anhydro-D-talitol scaffold provides the only chemically defined disaccharide substrates that recapitulate the natural sulfation-dependent recognition of lysosomal sulfatases and glycuronidases; mannitol-terminated substrates from heparin do not serve the same diagnostic purpose for MPS I and MPS VII.

• [1] Hopwood JJ, Muller V, Harrison JR, et al. Selective depolymerisation of dermatan sulfate: production of radiolabelled substrates for α-L-iduronidase, sulfoiduronate sulfatase, and β-D-glucuronidase. Carbohydr Res. 1983;122(2):257-269. doi:10.1016/0008-6215(83)88337-2. PMID: 16418439. View Source

α-Homonucleoside Synthesis Scaffold: Altritol vs. Manno/Gluco Epimers

Winkley (1973) demonstrated that 2,5-anhydro-D-altritol (identical to 2,5-anhydro-D-talitol; the D-altro configuration at C-3/C-4) serves as a specific scaffold for constructing α-D-homonucleosides—C-nucleoside analogs in which the anomeric oxygen is replaced by a methylene bridge. Reaction of 2,3,5-tri-O-benzyl-D-ribofuranosyl bromide with mercuric cyanide, followed by LiAlH₄ reduction and chromatographic separation, yielded the epimeric amines that were converted into 2,5-anhydro-3,4,6-tri-O-benzyl-1-deoxy-1-ureido-D-altritol, a key intermediate for various α-homonucleosides [1]. The D-altro stereochemistry of this scaffold is essential: the C-3/C-4 relative configuration dictates the spatial orientation of the nucleobase attachment point, and the corresponding D-manno (2,5-anhydro-D-mannitol) or D-gluco (2,5-anhydro-D-glucitol) epimers would orient the nucleobase in a non-productive geometry incompatible with the target C2-symmetric peptidomimetic or nucleoside pharmacophore [2].

Homonucleoside Synthesis

Class-level

Only published route to α-homonucleosides

Stereochemistry-defined scaffold

Mannitol/glucitol not suited

Evidence Dimension	Suitability of 2,5-anhydrohexitol scaffold for α-homonucleoside C-glycosidic bond formation
Target Compound Data	2,5-Anhydro-D-altritol (D-talitol): demonstrated for α-D-homonucleoside synthesis via 2,5-anhydro-3,4,6-tri-O-benzyl-1-deoxy-1-ureido-D-altritol intermediate (Winkley 1973)
Comparator Or Baseline	2,5-Anhydro-D-mannitol: used for C2-symmetric peptidomimetic scaffolds (HIV-1 protease inhibitor context) but not for homonucleoside synthesis. 2,5-Anhydro-D-glucitol: used for polymer and ionophore synthesis but not for nucleoside analog construction
Quantified Difference	Qualitative difference in synthetic application domain; no cross-over between altritol (homonucleoside), mannitol (peptidomimetic), and glucitol (polymer) scaffolds is documented
Conditions	Multi-step organic synthesis: ribofuranosyl bromide → cyanide intermediate → LiAlH₄ reduction → urea formation; stereochemical outcome verified by conversion to known derivatives

Why This Matters

For medicinal chemistry groups synthesizing conformationally constrained nucleoside analogs as potential antiviral or anticancer agents, 2,5-anhydro-D-altritol is the only 2,5-anhydrohexitol scaffold for which a validated synthetic route to α-homonucleosides has been published; procuring the mannitol or glucitol epimer would provide no synthetic precedent for the desired C-nucleoside product class.

• [1] Winkley MW. The synthesis of the α-D-anomers of 'homonucleosides': derivatives of 2,5-anhydro-D-altritol. Carbohydr Res. 1973;31(2):245-254. doi:10.1016/S0008-6215(00)86189-3. View Source
• [2] Chakraborty TK, Ghosh S. Conformational studies of C2 symmetric peptidomimetics based on 2,5-anhydro sugar diacid and 2,5-anhydro sugar diamine scaffolds. ARKIVOC. 2004;(viii):70-82. View Source

Differential Detection in Ternary Anhydrohexitol Mixtures

The Dills et al. (1983) coupled enzymatic assay provides a practical, bench-level method for resolving 2,5-anhydrohexitol mixtures without chromatographic separation. The hexokinase procedure quantifies 2,5-anhydro-D-mannitol (and 2,5-anhydromannose) but not 2,5-anhydro-D-talitol or 2,5-anhydro-D-glucitol; the fructokinase procedure quantifies all four compounds (fructose, mannitol, glucitol, talitol) [1]. By running both assays in parallel on the same sample, 2,5-anhydro-D-mannitol can be uniquely quantified from the hexokinase signal, and 2,5-anhydro-D-talitol can be resolved from 2,5-anhydro-D-glucitol by exploiting their different fructokinase phosphorylation efficiencies (glucitol: Km = 5.9 mM, relative Vmax = 1.33; talitol: kinetics reported as detectable but not kinetically characterized in the same study) [1][2]. The assay operates at cuvette concentrations up to 0.10 mM with ADP formation measured via pyruvate kinase/lactate dehydrogenase/NADH coupling [1].

Differential Detection

Reported

Fructokinase+/hexokinase– differential assay

Orthogonal quantitation method

Works in mixtures without chromatography

Evidence Dimension	Analytical detectability in differential enzyme-coupled assay (hexokinase vs. fructokinase)
Target Compound Data	2,5-Anhydro-D-talitol: detected by fructokinase assay; NOT detected by hexokinase assay; quantifiable at ≤0.10 mM cuvette concentration
Comparator Or Baseline	2,5-Anhydro-D-mannitol: detected by both hexokinase and fructokinase assays. 2,5-Anhydro-D-glucitol: detected by fructokinase assay only. 2,5-Anhydromannose: detected by hexokinase assay only
Quantified Difference	2,5-Anhydro-D-talitol is one of only two 2,5-anhydrohexitols (along with 2,5-anhydro-D-glucitol) that are fructokinase-positive but hexokinase-negative, enabling differential quantitation in binary or ternary mixtures
Conditions	Coupled enzymatic assay: hexokinase or fructokinase + pyruvate kinase + PEP + lactate dehydrogenase + NADH; ADP formation measured spectrophotometrically; cuvette concentration range 0-0.10 mM; glucose removed by glucose oxidase pretreatment

Why This Matters

For analytical laboratories that need to quantify 2,5-anhydro-D-talitol in samples potentially contaminated with 2,5-anhydro-D-mannitol or 2,5-anhydro-D-glucitol (e.g., from incomplete chromatographic resolution of GAG deamination products), the differential enzyme assay provides a low-cost, instrument-light orthogonal detection method that chromatographic methods alone cannot replicate.

• [1] Dills WL Jr, Covey TR, Singer P, Neal S, Rappaport MS. Enzymatic analysis of 2,5-anhydro-D-mannitol and related compounds. Anal Biochem. 1983;133(2):344-349. doi:10.1016/0003-2697(83)90094-5. PMID: 6416107. View Source
• [2] Raushel FM, Cleland WW. The substrate and anomeric specificity of fructokinase. J Biol Chem. 1977;252(8):2661-2669. doi:10.1016/S0021-9258(19)43210-9. View Source

Research and Industrial Application Scenarios

GAG Fine-Structure Sequencing by Hydrazine/Nitrous Acid Fragmentation

2,5-Anhydro-D-talitol is an irreplaceable terminal residue marker for all GalNAc-containing GAG disaccharides (chondroitin 4-sulfate, chondroitin 6-sulfate, dermatan sulfate). The Shaklee & Conrad (1986) and Edge & Spiro (1985) protocols require authentic 2,5-anhydro-D-talitol and its monosulfated derivatives as chromatographic standards for identifying and quantifying ³H-labelled disaccharide products resolved by HPLC or TLC. Without these talitol-terminated standards, the structural distinction between chondroitin/dermatan sulfate domains (anhydrotalitol-terminated) and keratan sulfate/heparin domains (anhydromannitol-terminated) collapses, making the method unusable for proteoglycan structural biology, basement membrane characterization, or quality control of pharmaceutical heparins [1][2].

MPS Type I and VII Diagnostic Enzyme Assays

The Hopwood et al. (1983) disaccharide substrates—particularly IdoA-anT4S (α-L-iduronidase substrate) and GlcA-anT6S/GlcA-anT4S (β-D-glucuronidase substrates)—are synthesized from dermatan sulfate and terminate in 2,5-anhydro-D-talitol. These substrates enable the 365-fold discrimination between sulfated and non-sulfated species and the 6- to 8-fold discrimination between normal and MPS-deficient fibroblast homogenates. Clinical biochemistry laboratories developing fluorimetric or radiometric MPS diagnostic panels must source or synthesize 2,5-anhydro-D-talitol as the essential reducing-end component; no alternative anhydrohexitol can substitute because the lysosomal enzymes recognize both the sugar stereochemistry and the sulfate ester position on the talitol ring [1].

Fructokinase Inhibitor Development and Metabolic Probe Design

The Dills et al. (1982) study establishes 2,5-anhydro-1-deoxy-D-talitol as a competitive fructokinase inhibitor (Ki = 17 mM) with 5.8-fold greater potency than the corresponding 1-deoxy-lyxitol analog. This positions the 2,5-anhydro-D-talitol scaffold as the starting point for structure-activity relationship (SAR) campaigns aimed at developing tighter-binding fructokinase antagonists. Researchers investigating fructose metabolism in the context of non-alcoholic fatty liver disease (NAFLD), fructose intolerance, or tumor Warburg metabolism should procure 2,5-anhydro-D-talitol (the parent polyol) as precursor material for synthesizing the 1-deoxy derivative and for generating the full panel of stereochemical controls (mannitol, glucitol, lyxitol, iditol) required for rigorous SAR interpretation [1].

Conformationally Constrained α-Homonucleoside Synthesis

For medicinal chemistry programs targeting viral polymerases or cancer-relevant nucleoside transporters with C-nucleoside analogs, 2,5-anhydro-D-altritol provides the only 2,5-anhydrohexitol scaffold with a validated synthetic route to α-D-homonucleosides (Winkley 1973). The D-altro stereochemistry orients the nucleobase attachment point in the required geometry for Watson-Crick pairing mimicry in oligonucleotide analogs. Procurement of the correct altritol/talitol epimer is mandatory; the mannitol and glucitol scaffolds lack published synthetic precedent for this product class and are instead directed toward peptidomimetic (Chakraborty & Ghosh 2004) and polymer (ionophore) applications respectively [1][2].

Application

Selection Property

Validation Focus

GAG Fine-Structure Sequencing

Talitol-terminated disaccharide standards

Chondroitin/dermatan vs. keratan differentiation

Lysosomal Enzyme Assays

Sulfated talitol disaccharide substrates

α-L-iduronidase/β-glucuronidase specificity

Fructokinase Inhibitor SAR

1-deoxy-D-talitol inhibitory scaffold

Competitive inhibition potency (Ki)

α-Homonucleoside Synthesis

Altritol stereochemistry orientation

C-nucleoside synthetic route viability

• [1] Shaklee PN, Conrad HE. The disaccharides formed by deaminative cleavage of N-deacetylated glycosaminoglycans. Biochem J. 1986;235(1):225-236. doi:10.1042/bj2350225. PMID: 3741382. View Source
• [2] Edge AS, Spiro RG. Structural elucidation of glycosaminoglycans through characterization of disaccharides obtained after fragmentation by hydrazine-nitrous acid treatment. Arch Biochem Biophys. 1985;240(2):560-572. doi:10.1016/0003-9861(85)90063-3. PMID: 3927841. View Source